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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874

Introduction

Solvent Yellow 124 is a yellow azo dye primarily used as a fuel marker within the European
Union to distinguish between heating oil and higher-taxed motor diesel fuel.[1] Its distinct
chemical structure, featuring an azo group (-N=N-), is responsible for its characteristic yellow
color.[2] Accurate and reliable quantification of Solvent Yellow 124 is crucial for regulatory
compliance and preventing tax evasion. This application note describes a validated UV-Visible
spectrophotometric method for the quantitative determination of Solvent Yellow 124, suitable
for researchers, scientists, and professionals in the fuel and drug development industries.

Principle

The quantitative determination of Solvent Yellow 124 is based on its absorption of light in the
visible region of the electromagnetic spectrum. The compound exhibits a primary absorption
maximum (Amax) at approximately 412 nm, which corresponds to the Tt-1t* transition of the azo
chromophore.[2][3] According to the Beer-Lambert law, the absorbance of a solution is directly
proportional to the concentration of the analyte. By measuring the absorbance of a sample at
its Amax and comparing it to a calibration curve prepared from standards of known
concentrations, the concentration of Solvent Yellow 124 in the sample can be accurately
determined.

Method Validation Summary
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While direct UV-Visible spectrophotometry is a viable technique, the European Union's
reference method for the determination of Solvent Yellow 124 in gas oil and kerosene involves
High-Performance Liquid Chromatography (HPLC) with UV/Vis detection.[4][5][6] The
validation data from this reference method provides a benchmark for the performance of
guantitative analysis of Solvent Yellow 124.

Table 1: Summary of Method Validation Parameters (HPLC-UV/Vis Method)

Parameter Concentration Level Result
Repeatability (RSDr) 6 mg/L 0.68%
0.12 mg/L 5.4%

Reproducibility (RSDR) 6 mg/L 3.8%

0.12 mg/L 13.5%

Limit of Detection (LOD) - 0.020 mg/L
Limit of Quantification (LOQ) - 0.065 mg/L

Data sourced from a validation study of the EU's reference HPLC-UV/Vis method.[5]

Experimental Protocol: UV-Visible
Spectrophotometric Determination of Solvent Yellow
124

1. Instrumentation and Materials

UV-Visible Spectrophotometer (double beam recommended)

Quartz cuvettes (1 cm path length)

Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Analytical balance
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Solvent Yellow 124 analytical standard (purity > 99%)[4]

Toluene or Xylene (spectrophotometric grade)[4]
2. Preparation of Standard Solutions

2.1. Stock Standard Solution (e.g., 100 mg/L)

Accurately weigh approximately 10.0 mg of Solvent Yellow 124 analytical standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve and dilute to the mark with the chosen solvent (toluene or xylene).

Mix thoroughly to ensure a homogenous solution.
2.2. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock standard solution with the
solvent. A suggested concentration range for the calibration curve is 1.0 to 10.0 mg/L.

Table 2: Preparation of Working Standard Solutions

Desired Concentration Volume of Stock Solution .
. Final Volume (mL)

(mglL) (100 mglL) to be Diluted

1.0 1.0mL 100

2.5 2.5 mL 100

5.0 5.0 mL 100

7.5 7.5 mL 100

10.0 10.0 mL 100

3. Sample Preparation

For fuel samples, a direct measurement may be possible if the concentration is within the
calibration range and the matrix does not interfere. If the expected concentration is high, dilute
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the sample gravimetrically with the chosen solvent to bring it within the linear range of the

assay.[4]

4.

Spectrophotometric Measurement

Set the UV-Visible spectrophotometer to scan a wavelength range of 350 nm to 550 nm to
observe the full absorption spectrum.

Use the solvent (toluene or xylene) as the blank to zero the instrument.

Measure the absorbance of each working standard solution and the sample solution at the
determined Amax (approximately 412 nm).[2][3]

. Data Analysis

Construct a calibration curve by plotting the absorbance of the working standard solutions
against their corresponding concentrations.

Perform a linear regression analysis on the calibration data to obtain the equation of the line
(y = mx + c¢) and the correlation coefficient (R2). An R2 value > 0.999 is desirable.

Determine the concentration of Solvent Yellow 124 in the sample solution by substituting its
absorbance value into the linear regression equation.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain
the concentration in the original sample.

Experimental Workflow
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Preparation Measurement

Prepare Stock Standard Prepare Sample Instrument Setup (Amax = 412 nm)
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Caption: Workflow for the quantitative determination of Solvent Yellow 124.

Safety Precautions
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Solvent Yellow 124 is considered a hazardous substance.[7] Toluene and xylene are
flammable and toxic solvents. All handling of these chemicals should be performed in a well-
ventilated fume hood, and appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn.[7] Dispose of all chemical waste according to
institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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